Cas no 1206987-24-7 (3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea)

• Product Name: 3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea
• CAS No: 1206987-24-7
• MF: C₂₀H₁₉Cl₂N₃O₂
• MW: 404.289762735367
• CID: 5960986
• PubChem ID: 45504822
• Update Time: 2025-10-29

3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea
• 1206987-24-7
• 1-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(3,4-dichlorophenyl)urea
• 1-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-3-(3,4-dichlorophenyl)urea
• F5834-3282
• VU0523217-1
• AKOS024521684

• Inchi： 1S/C20H19Cl2N3O2/c21-17-6-5-16(10-18(17)22)24-20(27)23-15-4-3-12-7-8-25(11-14(12)9-15)19(26)13-1-2-13/h3-6,9-10,13H,1-2,7-8,11H2,(H2,23,24,27)
• InChI Key： CLNARLQYPPPCJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C=CC2=C(C=1)CN(CC2)C(C1CC1)=O)=O)Cl

Computed Properties

• Exact Mass: 403.0854322g/mol
• Monoisotopic Mass: 403.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea

Introduction to Compound with CAS No 1206987-24-7 and Product Name: 3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea

The compound with the CAS number 1206987-24-7 and the product name 3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The 1,2,3,4-tetrahydroisoquinoline core is a well-known scaffold in medicinal chemistry, frequently explored for its potential in developing drugs targeting various neurological and cardiovascular disorders. The presence of a cyclopropanecarbonyl group and a 3,4-dichlorophenyl moiety further enhances its pharmacological profile, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that can modulate complex biological pathways. The compound in question has been investigated for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The urea functional group in its structure contributes to its ability to interact with biological targets through hydrogen bonding, a critical factor in drug design. This interaction can lead to the development of highly specific and potent inhibitors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 1,2,3,4-tetrahydroisoquinoline scaffold is particularly noteworthy, as it is found in several natural products and pharmacologically active compounds. Studies have shown that derivatives of this scaffold can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The introduction of the cyclopropanecarbonyl group into this framework appears to enhance these properties by improving metabolic stability and binding affinity.

The 3,4-dichlorophenyl substituent adds another layer of complexity to the molecule's pharmacological behavior. This group is known to increase lipophilicity and improve oral bioavailability, which are crucial factors for drug efficacy. Additionally, the dichloro substitution pattern can influence electronic properties, potentially affecting how the molecule interacts with biological targets. This dual functionality makes the compound a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Recent research has focused on understanding the mechanisms by which this compound exerts its effects. Preclinical studies have suggested that it may inhibit key enzymes involved in cell proliferation and survival pathways. For instance, it has been observed to interact with enzymes such as cyclin-dependent kinases (CDKs) and protein kinases A (PKA), which are critical regulators of cell cycle progression. By modulating these pathways, the compound may exhibit antiproliferative effects relevant to cancer therapy.

Moreover, the compound's potential application in treating neurodegenerative diseases has been explored. The 1,2,3,4-tetrahydroisoquinoline scaffold is known to have dopaminergic properties, making it a candidate for drugs targeting conditions such as Parkinson's disease. The additional functional groups in this molecule may enhance its ability to cross the blood-brain barrier and exert therapeutic effects on dopaminergic neurons. This opens up new avenues for developing treatments for neurological disorders that are currently challenging to address.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the 1,2,3,4-tetrahydroisoquinoline core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been particularly useful in achieving high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide valuable insights into developing similar molecules with tailored pharmacological properties.

In conclusion,3-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(3,4-dichlorophenyl)urea represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at treating cancer and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action,this compound holds significant potential as a therapeutic agent, offering hope for patients suffering from debilitating conditions.